Cas no 350-12-9 (Sulbentine)

Sulbentine structure
Sulbentine structure
Product Name:Sulbentine
CAS No:350-12-9
MF:C17H18N2S2
MW:314.468221187592
CID:306111
PubChem ID:67686
Update Time:2025-10-29

Sulbentine Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3,5-Thiadiazine-2-thione,tetrahydro-3,5-bis(phenylmethyl)-
    • 3,5-dibenzyl-1,3,5-thiadiazinane-2-thione
    • Dibenzthione
    • 3,5-dibenzyl-[1,3,5]thiadiazinane-2-thione
    • 3,5-dibenzyl-3,4,5,6-tetrahydro-2H-1,3,5-thiadiazine-2-thione
    • 3,5-Dibenzyl-tetrahydro-< 1,3,5> thiadiazin-2-thion
    • 3-benzyl-5-phenethyltetrahydro-2H-1,3,5-thiadiazine-2-thione
    • Afungin
    • Carbothialdine
    • Dibenzothione
    • Dibenzthion
    • Fungiplex
    • Mecal
    • Noticin
    • Refungine
    • Sulbentine
    • SMR000040461
    • DIBENZATHIONE
    • 3,5-Dibenzyltetrahydro-2H-1,3,5-thiadiazine-2-thione
    • Cyto8C8
    • HMS1531I09
    • F85243
    • BRD-K72384124-001-07-2
    • MLS001249428
    • SCHEMBL155101
    • SULBENTINE [MART.]
    • 2H-1,3,5-Thiadiazine-2-thione, tetrahydro-3,5-dibenzyl-
    • D01335
    • NCGC00160606-01
    • NS00006848
    • 2H-1,5-Thiadiazine-2-thione, 3,5-dibenzyltetrahydro-
    • DTXCID5026257
    • CAS-350-12-9
    • DTXSID7046257
    • Sulbentinum [INN-Latin]
    • 2H-1,3,5-Thiadiazine-2-thione, 3,5-dibenzyltetrahydro-
    • CCG-199943
    • Tox21_111932
    • BRN 0544719
    • 3,5-Dibenzylperhydro-1,3,5-thiadiazine-2-thione
    • MLS001249466
    • HY-B1133
    • 2H-1,5-Thiadiazine-2-thione, tetrahydro-3,5-bis(phenylmethyl)-
    • Carbothialdin D47
    • Sulbentine [INN]
    • MLS006011652
    • BRD-K72384124-001-01-5
    • AKOS002098909
    • Sulbentina [INN-Spanish]
    • Q2364327
    • Maybridge4_003705
    • Sulbentin
    • 3,5-Dibenzyl-2-thion-tetrahydro-1,3,5-thiadiazin
    • BDBM50084132
    • 3,5-Dibenzyl-2-thion-tetrahydro-1,3,5-thiadiazin [German]
    • EINECS 206-497-2
    • Sulbentine (INN)
    • MLS003106337
    • Sulbentina
    • DIBENZTHION [JAN]
    • SULBENTINE [WHO-DD]
    • CHEMBL151803
    • 2H-1,3,5-Thiadiazine-2-thione, tetrahydro-3,5-bis(phenylmethyl)-
    • D 47
    • 350-12-9
    • Tetrahydro-3,5-dibenzyl-2H-1,3,5-thiadiazine-2-thione
    • D0NR12WK9J
    • NSC150555
    • NSC-150555
    • CHEBI:31477
    • UNII-D0NR12WK9J
    • DB13671
    • HMS2875M06
    • Tetrahydro-3,5-bis(phenylmethyl)-2H-1,3,5-thiadiazine-2-thione
    • SULBENTINE [MI]
    • MS-24623
    • Dibenzthion (JAN)
    • NSC 150555
    • Sulbentinum
    • CS-4738
    • Sulbentinum (INN-Latin)
    • SBI-0653922.0001
    • D01AE09
    • Sulbentina (INN-Spanish)
    • DA-58160
    • SULBENTINE (MART.)
    • BRD-K72384124-001-08-0
    • QFVAWNPSRQWSDU-UHFFFAOYSA-N
    • Inchi: 1S/C17H18N2S2/c20-17-19(12-16-9-5-2-6-10-16)13-18(14-21-17)11-15-7-3-1-4-8-15/h1-10H,11-14H2
    • InChI Key: QFVAWNPSRQWSDU-UHFFFAOYSA-N
    • SMILES: S1C(N(CC2C=CC=CC=2)CN(C1)CC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 314.09134
  • Monoisotopic Mass: 314.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.9A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.28
  • Melting Point: 101-102°
  • Boiling Point: 451.5°Cat760mmHg
  • Flash Point: 226.9°C
  • Refractive Index: 1.705
  • PSA: 6.48
  • LogP: 3.81330

Sulbentine Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Sulbentine Pricemore >>

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Sulbentine Related Literature

Additional information on Sulbentine

Exploring Sulbentine (CAS No. 350-12-9): Properties, Applications, and Market Insights

Sulbentine (CAS No. 350-12-9) is a specialized chemical compound that has garnered attention in various industrial and research applications. Known for its unique molecular structure and functional properties, Sulbentine is often explored for its potential in pharmaceuticals, agrochemicals, and material science. This article delves into the key characteristics, uses, and emerging trends surrounding this compound, addressing common queries like "What is Sulbentine used for?" and "How is Sulbentine synthesized?".

The chemical formula and properties of Sulbentine make it a versatile candidate for multiple applications. Researchers have highlighted its stability under varying conditions, which is critical for formulations requiring long shelf lives. For instance, in the pharmaceutical sector, Sulbentine derivatives are being studied for their potential bioactive properties. Questions such as "Is Sulbentine safe for industrial use?" are frequently addressed in safety data sheets (SDS) and regulatory guidelines.

One of the trending topics related to Sulbentine is its role in sustainable chemistry. With increasing global emphasis on green alternatives, Sulbentine-based solutions are being evaluated for their environmental impact. Searches like "eco-friendly Sulbentine applications" reflect this growing interest. Innovations in synthesis methods, such as catalytic processes, aim to reduce waste and energy consumption, aligning with the principles of green chemistry.

In the agrochemical industry, Sulbentine is explored for its potential as an intermediate in crop protection products. Farmers and researchers often search for "Sulbentine in agriculture" to understand its efficacy and compatibility with other compounds. Its role in enhancing the performance of pesticides or herbicides without compromising safety standards is a key area of study.

Market dynamics for Sulbentine (CAS No. 350-12-9) are influenced by regional demand and regulatory policies. Regions with robust pharmaceutical and agrochemical sectors, such as North America and Europe, show higher adoption rates. Analysts tracking "Sulbentine market growth 2024" note its steady demand in niche applications, driven by R&D investments and patent filings.

From a technical standpoint, the synthesis of Sulbentine involves multi-step organic reactions, often requiring precise temperature and pH control. Laboratories optimizing "Sulbentine production methods" focus on yield improvement and cost efficiency. Advanced techniques like flow chemistry are being tested to scale up production while maintaining purity standards.

Quality control is another critical aspect of Sulbentine manufacturing. Analytical methods such as HPLC and GC-MS are employed to ensure compliance with industry specifications. Queries like "Sulbentine purity testing" underscore the importance of rigorous quality assurance in commercial supply chains.

Looking ahead, the future of Sulbentine appears promising, with ongoing research exploring novel derivatives and hybrid molecules. The compound’s adaptability positions it as a candidate for next-generation solutions in life sciences and specialty chemicals. As interest grows, so does the need for comprehensive resources addressing "Sulbentine research updates" and "buy Sulbentine suppliers."

In conclusion, Sulbentine (CAS No. 350-12-9) exemplifies the intersection of innovation and practicality in modern chemistry. Whether for industrial use or academic research, its multifaceted applications continue to inspire new possibilities. By staying updated on trends like "Sulbentine in green chemistry," stakeholders can leverage its potential responsibly and effectively.

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